Cas no 528-35-8 ((+-)-delta-Truxinsaeure)

(+-)-delta-Truxinsaeure structure
(+-)-delta-Truxinsaeure structure
Product Name:(+-)-delta-Truxinsaeure
CAS No:528-35-8
MF:C18H16O4
MW:296.317245483398
CID:2057141
PubChem ID:27431029
Update Time:2025-04-21

(+-)-delta-Truxinsaeure Chemical and Physical Properties

Names and Identifiers

    • (+-)-delta-Truxinsaeure
    • 3c,4t-Diphenyl-cyclobutan-1r,2t-dicarbonsaeure
    • 3c,4t-diphenyl-cyclobutane-1r,2t-dicarboxylic acid
    • delta-Truxinsaeure
    • dl-delta-Truxinsaeure
    • opt.-inakt. 3c.4t-Diphenyl-cyclobutan-dicarbonsaeure-(1c.2t)
    • 528-35-8
    • DTXSID901175100
    • Rel-(1S,2S,3S,4S)-3,4-diphenylcyclobutane-1,2-dicarboxylic acid
    • mu-Truxinic acid
    • Inchi: 1S/C18H16O4/c19-17(20)15-13(11-7-3-1-4-8-11)14(16(15)18(21)22)12-9-5-2-6-10-12/h1-10,13-16H,(H,19,20)(H,21,22)/t13-,14-,15-,16-/m0/s1
    • InChI Key: QVNDSQQNODQYJM-VGWMRTNUSA-N
    • SMILES: OC([C@@H]1[C@@H](C(=O)O)[C@@H](C2C=CC=CC=2)[C@@H]1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 296.10485899Da
  • Monoisotopic Mass: 296.10485899Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 74.6Ų
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